Cas no 892408-42-3 (tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate)

• Product name: tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate
• CAS No: 892408-42-3
• MF: C₁₆H₂₃NO₅S
• MW: 341.42
• MDL: MFCD09951817
• CID: 1095679
• PubChem ID: 56777214

tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl3-(tosyloxymethyl)azetidine-1-carboxylate
• 2-Methyl-2-propanyl 3-({[(4-methylphenyl)sulfonyl]oxy}methyl)-1-a zetidinecarboxylate
• tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}azetidine-1-carboxylate
• tert-butyl 3-[(4-methylphenyl)sulfonyloxymethyl]azetidine-1-carboxylate
• J-524508
• tert-butyl-3-[(tosyl-oxy)methyl]azetidin-1-carboxylate
• BYWZHBHLUWHUKI-UHFFFAOYSA-N
• 892408-42-3
• AKOS026673872
• AMY4438
• tert-butyl 3-((tosyloxy)methyl)azetidine-1-carboxylate
• AS-37107
• SB50746
• SCHEMBL344871
• MFCD09951817
• tert-butyl-3-[(tosyloxy)-methyl]azetidin-1-carboxylate
• tert-butyl 3-(tosyloxymethyl)azetidine-1-carboxylate
• ZB0890
• tert-butyl 3-[(tosyloxy)methyl]azetidin-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-,1,1-dimethylethyl ester
• 1-Boc-3-(tosyloxymethyl)azetidine
• DB-125977

• MDL： MFCD09951817
• Inchi： InChI=1S/C16H23NO5S/c1-12-5-7-14(8-6-12)23(19,20)21-11-13-9-17(10-13)15(18)22-16(2,3)4/h5-8,13H,9-11H2,1-4H3
• InChI Key： BYWZHBHLUWHUKI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(C2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.12969401g/mol
• Monoisotopic Mass: 341.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters